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Introduction
Transfer RNA (tRNA), traditionally known for its canonical role in protein synthesis, has

emerged as a source of a novel class of small non-coding RNAs known as tRNA-derived

fragments (tRFs). These fragments are not random degradation products but are precisely

generated through the cleavage of precursor or mature tRNAs by specific ribonucleases.[1][2]

[3] Growing evidence indicates that tRFs are critical regulators of various biological processes

and are implicated in the pathophysiology of numerous human diseases, including cancer,

neurological disorders, and metabolic diseases.[4][5] This technical guide provides a

comprehensive overview of tRFs, including their biogenesis, classification, and diverse

functions, with a focus on quantitative data, experimental methodologies, and the signaling

pathways they modulate.

Biogenesis and Classification of tRNA-Derived
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tRFs are generated from pre-tRNAs or mature tRNAs through cleavage by enzymes such as

Angiogenin (ANG), Dicer, and RNase Z/ELAC2. They are broadly classified based on their site

of origin from the parent tRNA.

The main classes of tRFs include:

tRF-5s: Derived from the 5' end of mature tRNAs, these are further subdivided into tRF-5a,

tRF-5b, and tRF-5c based on their length.

tRF-3s: Originating from the 3' end of mature tRNAs, these fragments include the CCA tail.

tRF-1s: Generated from the 3' trailer sequence of pre-tRNAs during their maturation.

Internal tRFs (i-tRFs): Produced from the internal region of mature tRNAs.

tRNA Halves (tiRNAs): These are longer fragments (31-40 nucleotides) generated by the

cleavage of the anticodon loop of mature tRNAs, typically under stress conditions, resulting

in 5'-tiRNAs and 3'-tiRNAs.

The biogenesis of these fragments is a regulated process, influenced by cellular conditions and

stress, leading to specific tRF profiles in different physiological and pathological states.

Quantitative Dysregulation of tRFs in Disease
The expression levels of specific tRFs are significantly altered in various diseases, highlighting

their potential as biomarkers and therapeutic targets. The following tables summarize the

quantitative changes in tRF expression across different disease contexts.

Cancer
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tRF Name
Cancer
Type

Tissue/Flui
d

Fold
Change
(Tumor vs.
Normal)

p-value Reference

tRF-32-

XSXMSL73V

L4YK

Breast

Cancer
Tissue 6.5781 0.0226

tRF-32-

Q99P9P9NH

57SJ

Breast

Cancer
Tissue -2.6476 0.0189

tRF-17-

79MP9PP

Breast

Cancer
Tissue -4.8984 0.0276

tRF-Gly-

CCC-046

Breast

Cancer
Tissue

Downregulate

d
< 0.0001

tRF-Tyr-GTA-

010

Breast

Cancer
Tissue

Downregulate

d
< 0.0001

tRF-Pro-

TGG-001

Breast

Cancer
Tissue

Downregulate

d
< 0.0001

tRF-Ser-

TGA-010

Lung

Adenocarcino

ma

Tissue
Downregulate

d
< 0.05

tRF-Arg-CCT-

018

Lung

Adenocarcino

ma

Tissue
Downregulate

d
< 0.05

tRF-Val-CAC-

017

Lung

Adenocarcino

ma

Tissue
Downregulate

d
< 0.05

tRF-22-

WB86Q3P92

Colorectal

Cancer
Tissue Upregulated < 0.05

tRF-22-

WE8SPOX52

Colorectal

Cancer
Tissue Upregulated < 0.05
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tRF-3022b
Colorectal

Cancer

Tissue &

Plasma

Exosomes

Upregulated < 0.05

Neurological Disorders

tRF Name Disease
Brain
Region/Flui
d

Fold
Change
(Disease vs.
Control)

p-value Reference

Overall tRFs
Alzheimer's

Disease
Hippocampus

2.4-fold

increase
< 0.05

tRF5s (Top

10

expressed)

Alzheimer's

Disease
Hippocampus Upregulated < 0.05

tRF-Thr-CGT-

003

Alzheimer's

Disease

(Mouse

Model)

Brain Upregulated < 0.05

tRF-Leu-

CAA-004

Alzheimer's

Disease

(Mouse

Model)

Brain
Downregulate

d
< 0.05

tRF-20-

1HPSR9O9

Alzheimer's

Disease

Small

neuron-

derived

extracellular

vesicles

Upregulated < 0.05

tRF-33-

RM7KYUPR

ENRHD2

Alzheimer's

Disease

Small

neuron-

derived

extracellular

vesicles

Downregulate

d
< 0.05
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Metabolic Diseases

tRF Name Disease
Tissue/Flui
d

Fold
Change
(Disease vs.
Control)

p-value Reference

tRF-Val-CAC-

005

Nonalcoholic

Fatty Liver

Disease

Plasma Upregulated < 0.01

tiRNA-His-

GTG-001

Nonalcoholic

Fatty Liver

Disease

Plasma Upregulated < 0.01

tRF-Ala-

CGC-006

Nonalcoholic

Fatty Liver

Disease

Plasma Upregulated < 0.01

tRF-3001b

Nonalcoholic

Fatty Liver

Disease

(Mouse

Model)

Liver Upregulated < 0.05

tRF-1-28-Glu-

TTC-3-M2

Type 2

Diabetes

(Overweight)

Adipose

Tissue
Upregulated < 0.05

tRF-1-31-His-

GTG-1

Type 2

Diabetes

(Overweight)

Adipose

Tissue

Downregulate

d
< 0.05

tRF5-GluCTC
Diabetic

Nephropathy
Serum Upregulated < 0.05

tRF5-AlaCGC
Diabetic

Nephropathy
Serum Upregulated < 0.05

tRF3-

GlyGCC

Diabetic

Nephropathy
Serum

Downregulate

d
< 0.05
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Functions of tRNA-Derived Fragments
tRFs exert their biological functions through diverse mechanisms, acting as key regulators in

numerous cellular processes.

Translational Regulation: tRFs can inhibit protein synthesis by interfering with ribosome

biogenesis or by displacing translation initiation factors. Some tRFs, particularly 5'-tiRNAs,

can displace the eIF4G/A complex, thereby inhibiting translation initiation.

Gene Silencing: Certain tRFs can function in a manner analogous to microRNAs (miRNAs),

associating with Argonaute (AGO) proteins to mediate the silencing of target mRNAs. This

interaction can lead to mRNA degradation or translational repression.

Regulation of RNA-Binding Proteins: tRFs can interact with RNA-binding proteins (RBPs),

thereby modulating their activity. A prominent example is the interaction with Y-box binding

protein 1 (YBX1), where tRFs can displace oncogenic transcripts from YBX1, leading to their

destabilization.

Cell Proliferation and Apoptosis: Dysregulation of tRF expression has been shown to impact

cell cycle progression, proliferation, and apoptosis in various cancer types.

Stress Response: The production of certain tRFs, especially tiRNAs, is induced by various

stress conditions, and these fragments play a role in the cellular stress response.

Key Signaling Pathways Modulated by tRFs
tRFs are increasingly recognized as important components of cellular signaling networks. They

can influence major pathways implicated in cell growth, survival, and metabolism.
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PI3K/AKT Pathway

YBX1-Mediated Regulation

AGO-Mediated Gene Silencing

tRF-5026a PTEN
Inhibits

PI3K AKT Cell Proliferation &
Migration

tRF-GlyTCC YBX1Binds & Sequesters Oncogenic mRNAsBinds & Stabilizes mRNA Stability Tumor Progression

tRF-3 AGO2 RISC Complex Target mRNA Gene Silencing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.cancer.fr/professionnels-de-sante/veille/nota-bene-cancer/bulletin-n-273/endogenous-trna-derived-fragments-suppress-breast-cancer-progression-via-ybx1-displacement
https://www.cancer.fr/professionnels-de-sante/veille/nota-bene-cancer/bulletin-n-273/endogenous-trna-derived-fragments-suppress-breast-cancer-progression-via-ybx1-displacement
https://www.researchgate.net/publication/350070742_Elevation_of_plasma_tRNA_fragments_as_a_promising_biomarker_for_liver_fibrosis_in_nonalcoholic_fatty_liver_disease
https://www.spandidos-publications.com/10.3892/or.2019.7178
https://pmc.ncbi.nlm.nih.gov/articles/PMC8485948/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8485948/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9756499/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9756499/
https://www.benchchem.com/product/b12419638/docs#an-in-depth-technical-guide-to-trna-derived-fragments-trfs-and-their-function
https://www.benchchem.com/product/b12419638/docs#an-in-depth-technical-guide-to-trna-derived-fragments-trfs-and-their-function
https://www.benchchem.com/product/b12419638/docs#an-in-depth-technical-guide-to-trna-derived-fragments-trfs-and-their-function
https://www.benchchem.com/product/b12419638/docs#an-in-depth-technical-guide-to-trna-derived-fragments-trfs-and-their-function
https://www.benchchem.com/product/b12419638?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12419638?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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